3-(2-Hydroxyphenyl)-2-hydroxypyridine, 95%
Overview
Description
3-(2-Hydroxyphenyl)-2-hydroxypyridine, 95% (3-HPP-95) is a synthetic compound that has been studied for its potential applications in the fields of scientific research, such as biochemistry, physiology, and pharmacology. This compound is a derivative of pyridine, which is a heterocyclic aromatic compound found in many natural products, and is a precursor to several important classes of drugs. 3-HPP-95 has several unique properties that make it an attractive research tool, including its low toxicity, low cost, and wide availability.
Mechanism of Action
The mechanism of action of 3-(2-Hydroxyphenyl)-2-hydroxypyridine, 95% is not well understood, but it is believed to act as an inhibitor of the enzyme acetylcholinesterase. Acetylcholinesterase is an enzyme that breaks down the neurotransmitter acetylcholine, which is involved in the regulation of nerve transmission. By inhibiting the enzyme, 3-(2-Hydroxyphenyl)-2-hydroxypyridine, 95% can potentially affect the transmission of nerve impulses, which could have implications for the treatment of neurological disorders.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(2-Hydroxyphenyl)-2-hydroxypyridine, 95% have not been extensively studied. However, it has been shown to inhibit the enzyme acetylcholinesterase, which could potentially affect nerve transmission. In addition, 3-(2-Hydroxyphenyl)-2-hydroxypyridine, 95% has been shown to act as an antioxidant, which could potentially have beneficial effects on the body.
Advantages and Limitations for Lab Experiments
The main advantages of using 3-(2-Hydroxyphenyl)-2-hydroxypyridine, 95% in lab experiments are its low toxicity, low cost, and wide availability. In addition, it has a high purity of 95%, which makes it an ideal starting material for the synthesis of other compounds. The main limitation of using 3-(2-Hydroxyphenyl)-2-hydroxypyridine, 95% is that its mechanism of action is not well understood, so its effects on biochemical and physiological processes are still largely unknown.
Future Directions
There are several potential future directions for 3-(2-Hydroxyphenyl)-2-hydroxypyridine, 95% research. One potential direction is to further investigate its effects on biochemical and physiological processes, such as its effects on nerve transmission and its potential antioxidant properties. Additionally, further research could be conducted to explore its potential applications in the synthesis of drugs and other biologically active compounds. Finally, research could be conducted to explore the potential of 3-(2-Hydroxyphenyl)-2-hydroxypyridine, 95% as a therapeutic agent for the treatment of neurological disorders.
Synthesis Methods
3-(2-Hydroxyphenyl)-2-hydroxypyridine, 95% is synthesized from the reaction of 2-hydroxy-3-phenylpyridine and 2-hydroxy-3-phenyl-2-pyridinol in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction takes place in an aqueous solution at a temperature of around 80°C and a pH of 8-9. The reaction is typically completed in less than an hour, and the product is a white crystalline solid with a purity of 95%.
Scientific Research Applications
3-(2-Hydroxyphenyl)-2-hydroxypyridine, 95% has been studied for its potential applications in scientific research, such as biochemistry, physiology, and pharmacology. It has been used as a substrate for the synthesis of a variety of biologically active compounds, such as inhibitors of the enzyme acetylcholinesterase, which is involved in the regulation of nerve transmission. In addition, 3-(2-Hydroxyphenyl)-2-hydroxypyridine, 95% has been used as a starting material for the synthesis of drugs, such as anticonvulsants and anti-inflammatory agents.
properties
IUPAC Name |
3-(2-hydroxyphenyl)-1H-pyridin-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO2/c13-10-6-2-1-4-8(10)9-5-3-7-12-11(9)14/h1-7,13H,(H,12,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SXTGSUUSUUSWEZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CC=CNC2=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50567158 |
Source
|
| Record name | 3-(2-Hydroxyphenyl)pyridin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50567158 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Hydroxyphenyl)pyridin-2(1H)-one | |
CAS RN |
1261971-11-2 |
Source
|
| Record name | 3-(2-Hydroxyphenyl)-2(1H)-pyridinone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261971-11-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(2-Hydroxyphenyl)pyridin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50567158 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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